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Compound of Interest

Compound Name: Zinc, bromo(cyanomethyl)-

Cat. No.: B15474725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for cyanomethylzinc bromide is

readily available. The following safety and handling precautions are based on the known

hazards of its constituent functional groups (cyano, organozinc, bromide), general knowledge

of organometallic reagents, and information from the MSDS of related compounds like

cyanogen bromide and zinc bromide. All personnel should be thoroughly trained in handling air-

and moisture-sensitive reagents before working with this compound.

Introduction
Cyanomethylzinc bromide (NCCH₂ZnBr) is a functionalized organozinc reagent with significant

potential in organic synthesis, particularly in the formation of carbon-carbon bonds. Its utility in

introducing the cyanomethyl group makes it a valuable tool for the synthesis of nitriles, which

are precursors to a wide range of pharmaceuticals and agrochemicals. However, the inherent

reactivity of organozinc compounds, coupled with the toxicity of the cyanide moiety,

necessitates stringent safety protocols. This guide provides a comprehensive overview of the

safety and handling precautions for cyanomethylzinc bromide to ensure its safe and effective

use in a laboratory setting.

Hazard Identification and Classification
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The primary hazards associated with cyanomethylzinc bromide are inferred from its

components and the general reactivity of organozinc reagents.

Organozinc Moiety: Organozinc compounds are known to be pyrophoric, meaning they can

spontaneously ignite in air. They are also highly reactive with protic solvents, such as water

and alcohols, releasing flammable and/or toxic gases.

Cyano Group: The presence of the cyanide group imparts significant toxicity. Inhalation,

ingestion, or skin contact can be fatal. Contact with acids can liberate highly toxic hydrogen

cyanide gas.

Bromide: While less of an immediate hazard than the other components, bromide

compounds can be irritating to the skin, eyes, and respiratory tract.

Inferred GHS Classification:
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Hazard Class Category Hazard Statement

Pyrophoric Liquids/Solids 1

H250: Catches fire

spontaneously if exposed to

air.

Substances and mixtures

which, in contact with water,

emit flammable gases

1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously.

Acute Toxicity, Oral 1 H300: Fatal if swallowed.

Acute Toxicity, Dermal 1
H310: Fatal in contact with

skin.

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Specific Target Organ Toxicity

(Single Exposure)
1

H370: Causes damage to

organs (Central nervous

system, cardiovascular

system).

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure (Thyroid).

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects.

Physical and Chemical Properties
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Quantitative data for cyanomethylzinc bromide is not readily available. The following table

summarizes known data for related compounds to provide an estimate of its properties.

Property Cyanogen Bromide Zinc Bromide
Diethylzinc
(example
organozinc)

Appearance
Colorless to white

crystalline solid
White crystalline solid Colorless liquid

Molecular Weight 105.92 g/mol 225.19 g/mol 123.5 g/mol

Melting Point 52 °C 394 °C -28 °C

Boiling Point 61.4 °C 697 °C 118 °C

Solubility
Soluble in water,

alcohol, ether

Soluble in water,

alcohol, ether

Reacts violently with

water; soluble in

aprotic organic

solvents

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling cyanomethylzinc bromide.
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Core Protection

Hand Protection

Respiratory Protection

Flame-resistant lab coat

Chemical splash goggles

Face shield

Nitrile gloves (inner layer)

Neoprene or Butyl gloves (outer layer)

Work in a certified chemical fume hood

Consider a supplied-air respirator for large quantities or spills

End

Start

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling cyanomethylzinc bromide.
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Storage and Handling
Due to its reactivity, cyanomethylzinc bromide must be handled under an inert atmosphere

(e.g., argon or nitrogen) using Schlenk line or glovebox techniques.

Storage:

Store in a cool, dry, well-ventilated area away from sources of ignition.

Keep container tightly sealed under an inert atmosphere.

Store away from incompatible materials such as water, acids, and oxidizing agents.

Handling:

All manipulations should be performed in a certified chemical fume hood.

Use only non-sparking tools.

Ground and bond containers when transferring material to prevent static electricity.

Never work alone when handling this reagent.

Experimental Protocols
In-situ Preparation of Cyanomethylzinc Bromide
(Reformatsky-type Reaction)
This protocol describes the in-situ generation and reaction of cyanomethylzinc bromide with a

carbonyl compound.

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

Zinc Activation: Add activated zinc dust or Rieke® zinc to the flask under a positive pressure

of inert gas.

Solvent Addition: Add anhydrous aprotic solvent (e.g., THF, diethyl ether) via cannula or

syringe.
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Reagent Addition: Dissolve bromoacetonitrile in the anhydrous solvent and add it dropwise to

the zinc suspension via the dropping funnel. Gentle heating may be required to initiate the

reaction. The formation of the organozinc reagent is often indicated by a color change or the

disappearance of the zinc metal.

Reaction with Electrophile: Once the formation of cyanomethylzinc bromide is complete, cool

the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C). Add the electrophile

(e.g., an aldehyde or ketone) dissolved in the anhydrous solvent dropwise.

Quenching and Workup: After the reaction is complete (monitored by TLC or other

appropriate methods), quench the reaction by slowly adding a saturated aqueous solution of

ammonium chloride or a mild acid at low temperature.

Extraction and Purification: Extract the product with an organic solvent, wash the organic

layer with brine, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate in

vacuo. Purify the crude product by column chromatography or distillation.

Preparation Reaction Workup

Flame-dried glassware under inert gas Add activated Zinc and anhydrous solvent Slowly add bromoacetonitrile Formation of NCCH₂ZnBr Cool reaction mixture Add electrophile (e.g., R₂C=O) Reaction proceeds Quench with sat. NH₄Cl (aq) Extract with organic solvent Dry and concentrate Purify product

Click to download full resolution via product page

Caption: A typical experimental workflow for a Reformatsky-type reaction using

cyanomethylzinc bromide.

Spill and Emergency Procedures
Small Spills:

If a small spill occurs in a fume hood, cover the spill with a dry, non-combustible absorbent

material such as sand or vermiculite.

Scoop the mixture into a sealed container for proper disposal.
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Do not use water or combustible materials to clean up the spill.

Large Spills:

Evacuate the laboratory immediately and alert emergency personnel.

Do not attempt to clean up a large spill without appropriate training and equipment.

Fire:

Use a Class D fire extinguisher (for combustible metals) or dry chemical powder.

DO NOT USE WATER, FOAM, OR CARBON DIOXIDE.

First Aid:

Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
All waste containing cyanomethylzinc bromide must be treated as hazardous waste.

Quench small amounts of unreacted reagent by slowly adding it to a stirred, cooled solution

of a proton source in an inert solvent (e.g., isopropanol in THF).

The resulting solution should be neutralized and disposed of according to local, state, and

federal regulations.
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Contaminated materials (e.g., gloves, absorbent) should be placed in a sealed container and

disposed of as hazardous waste.

Conclusion
Cyanomethylzinc bromide is a powerful synthetic tool, but its handling requires a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. By

adhering to the guidelines outlined in this document, researchers can minimize risks and safely

harness the synthetic potential of this valuable reagent. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and protocols.

To cite this document: BenchChem. [Navigating the Synthesis and Handling of
Cyanomethylzinc Bromide: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15474725#safety-and-handling-
precautions-for-cyanomethylzinc-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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